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Compound of Interest

Compound Name:
E3 Ligase Ligand-linker Conjugate

156

Cat. No.: B15579854 Get Quote

Essential Safety and Handling Guide for E3
Ligase Ligand-linker Conjugate 156
For researchers, scientists, and drug development professionals, the safe handling of novel

chemical compounds like E3 Ligase Ligand-linker Conjugate 156 is of paramount

importance. While a specific Safety Data Sheet (SDS) for this compound is not publicly

available, this guide provides essential safety, operational, and disposal information based on

best practices for handling similar Proteolysis Targeting Chimeras (PROTACs) and other

targeted protein degraders.

Compound Identification:

Parameter Information

Chemical Name E3 Ligase Ligand-linker Conjugate 156

Molecular Formula C19H26N4O4[1]

Molecular Weight 374.43[1]
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A comprehensive approach to personal protection is crucial when handling E3 Ligase Ligand-
linker Conjugate 156. The use of specific PPE is determined by a risk assessment of the

procedures to be performed.

PPE Category Specifications and Recommendations

Eye Protection
Wear chemical safety goggles or a face shield

to protect against splashes.[2]

Hand Protection
Use chemically resistant gloves, such as nitrile

gloves.[2]

Body Protection

A laboratory coat must be worn to protect skin

and clothing.[2] For procedures with a higher

risk of splashes, consider additional protective

clothing like aprons or sleeves.

Respiratory Protection

All handling of the solid compound and

concentrated solutions should be performed in a

certified chemical fume hood or other ventilated

enclosure to avoid inhalation.[3]

Operational and Handling Procedures
Adherence to proper laboratory procedures is critical to ensure safety and prevent

contamination.[3]

Engineering Controls: Always handle the solid compound and prepare solutions in a

chemical fume hood or a similar ventilated enclosure.[3]

Personal Hygiene: Do not eat, drink, or smoke in the laboratory. Wash hands thoroughly

after handling the compound.[3]

Solution Preparation:

Allow the vial of the solid compound to equilibrate to room temperature before opening.

Weigh the desired amount of the solid compound in a chemical fume hood.
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Add the appropriate volume of a suitable solvent (e.g., DMSO) to achieve the desired

concentration.

Vortex or sonicate the solution until the solid is completely dissolved.[2]

Aliquot stock solutions into single-use volumes to minimize freeze-thaw cycles.[2]

Storage: Store the compound as recommended on the Certificate of Analysis, typically at

-20°C for the solid form and at -80°C for solutions in DMSO.[4]

Spill Management
In the event of a spill, prompt and appropriate action is necessary to mitigate risks.

Evacuate and Ventilate: Evacuate the immediate area and ensure adequate ventilation.[3]

Wear Full PPE: Before cleaning the spill, don all appropriate personal protective equipment.

[3]

Containment and Cleanup:

Solid Spills: Carefully sweep or vacuum the material, avoiding dust generation.[3]

Liquid Spills: Absorb with an inert, non-combustible material such as sand or vermiculite.

[3][4]

Decontamination: Collect all cleanup materials into a sealed container for hazardous waste.

Decontaminate the spill area with a suitable solvent (e.g., ethanol) followed by a thorough

washing.[4]

Disposal Plan
Proper disposal of E3 Ligase Ligand-linker Conjugate 156 and associated waste is crucial to

prevent environmental contamination.[3] This material should be treated as hazardous

chemical waste.[3]

Waste Segregation:
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Solid Waste: Collect unused or waste powder in a clearly labeled, sealed container

designated for chemical waste.[4]

Liquid Waste: Collect solutions containing the compound in a separate, labeled, and

sealed waste container.[4] Do not mix with incompatible waste streams.

Disposal Method: All waste must be disposed of through an approved hazardous waste

disposal facility in accordance with local, state, and federal regulations.[3][4] Do not dispose

of this chemical down the drain or in general trash.[3][4]

Visual Workflow for Safe Handling and Disposal
The following diagram outlines the key procedural steps for the safe handling and disposal of

E3 Ligase Ligand-linker Conjugate 156 in a laboratory setting.
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Caption: Workflow for safe handling and disposal of E3 Ligase Ligand-linker Conjugate 156.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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